Cas no 53847-38-4 (2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL)

• Product Name: 2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL
• CAS No: 53847-38-4
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD12068159
• CID: 5227337
• Update Time: 2026-03-07

2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL Chemical and Physical Properties

Names and Identifiers

• 2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL
• Benzenemethanol, 2-methoxy-α-methyl-α-(1-methylethyl)-

• MDL： MFCD12068159
• Inchi： 1S/C12H18O2/c1-9(2)12(3,13)10-7-5-6-8-11(10)14-4/h5-9,13H,1-4H3
• InChI Key： WLVAVAISFUQPHD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)(O)(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL

Compound CAS No. 53847-38-4: 2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL

2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL is a versatile organic compound with the CAS registry number 53847-38-4. This compound belongs to the class of alcohols and is characterized by its unique structure, which includes a methoxyphenyl group and a branched butanol moiety. The compound's structure allows it to participate in various chemical reactions, making it valuable in both academic research and industrial applications.

The synthesis of 2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OL can be achieved through several methods, including nucleophilic substitution, acid-catalyzed hydration, and more recently, catalytic asymmetric synthesis. Recent studies have focused on improving the efficiency and sustainability of these processes. For instance, researchers have explored the use of enzymatic catalysts to enhance the selectivity and yield of the reaction, aligning with the growing demand for green chemistry practices.

One of the most notable applications of 53847-38-4 is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antioxidants. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry. Recent findings suggest that 53847-38-4 derivatives exhibit promising anti-cancer properties, particularly in targeting specific signaling pathways involved in tumor growth.

In addition to its pharmaceutical applications, 53847-38-4 has found utility in the fragrance and flavor industries. Its pleasant odor and solubility properties make it an ideal component in perfumes and cosmetic products. Furthermore, the compound has been investigated for its potential as a precursor in polymer synthesis, where its branched structure contributes to improved mechanical properties of resulting materials.

Recent advancements in analytical techniques have enabled a deeper understanding of the physical and chemical properties of 53847-38-4. For example, high-resolution mass spectrometry has provided insights into its fragmentation patterns, while nuclear magnetic resonance (NMR) spectroscopy has clarified its stereochemical configuration. These studies are crucial for optimizing its use in various industrial processes.

The environmental impact of 53847-38-4 has also been a topic of interest. Researchers have evaluated its biodegradability under different conditions and assessed its potential toxicity to aquatic organisms. Results indicate that while the compound is moderately biodegradable, further studies are needed to fully understand its long-term effects on ecosystems.

In conclusion, 53847-38-4, or 2-(2-METHOXYPHENYL)-3-METHYLBUTAN-2-OH, is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, ensure that it remains a subject of interest for scientists and industry professionals alike.